molecular formula C22H21FN2 B8397313 1-benzhydryl-N-(4-fluorophenyl)azetidin-3-amine

1-benzhydryl-N-(4-fluorophenyl)azetidin-3-amine

Cat. No.: B8397313
M. Wt: 332.4 g/mol
InChI Key: TWMBLYOIVNNMNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-benzhydryl-N-(4-fluorophenyl)azetidin-3-amine is a useful research compound. Its molecular formula is C22H21FN2 and its molecular weight is 332.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C22H21FN2

Molecular Weight

332.4 g/mol

IUPAC Name

1-benzhydryl-N-(4-fluorophenyl)azetidin-3-amine

InChI

InChI=1S/C22H21FN2/c23-19-11-13-20(14-12-19)24-21-15-25(16-21)22(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14,21-22,24H,15-16H2

InChI Key

TWMBLYOIVNNMNR-UHFFFAOYSA-N

Canonical SMILES

C1C(CN1C(C2=CC=CC=C2)C3=CC=CC=C3)NC4=CC=C(C=C4)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-fluoro aniline (0.412 ml, 4.296 mmol) in acetonitrile (10 ml) potassium carbonate (771 mg, 5.584 mmol) was added followed by addition of 1-benzhydrylazetidin-3-yl methanesulfonate (D19) (1.5 g, 4.72 mmol). The reaction mixture was stirred at 100° C. for 5 minutes under microwave irradiation. Solvents were evaporated under vacuo and the residue was taken in with diethylether (50 ml) then water (50 ml) was added. The aqueous layer was extracted with diethylether (2×30 ml). The organics after solvent evaporation were purified by Biotage SNAP-Si cartridge (25 g) eluting with cyclohexane/ethylacetate from 100-0 to 85/15. Collected fractions, after solvent evaporation afforded the title (D24) (0.5 g)
Quantity
0.412 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step Two

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